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Compound of Interest

Compound Name: (R)-FL118

Cat. No.: B1222250 Get Quote

(R)-FL118, also known as 10,11-(Methylenedioxy)-20(R)-camptothecin, is a potent anti-cancer

agent. While a specific Safety Data Sheet (SDS) for the (R)-enantiomer is not readily available,

the following guidance is based on information for the closely related compound FL118 and

general best practices for handling cytotoxic compounds in a laboratory setting. Researchers,

scientists, and drug development professionals should handle (R)-FL118 with caution in a

controlled laboratory environment.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the most effective way to

minimize exposure and ensure personal safety when handling (R)-FL118.[1][2] Different levels

of PPE may be required depending on the nature of the handling procedure.[3]

Core PPE Recommendations:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1222250?utm_src=pdf-interest
https://www.benchchem.com/product/b1222250?utm_src=pdf-body
https://www.benchchem.com/product/b1222250?utm_src=pdf-body
https://www.benchchem.com/product/b1222250?utm_src=pdf-body
https://www.cancerdiagnostics.com/consumables/protection/ppe-personal-protection
https://www.youtube.com/watch?v=wQtJ-PpX_uM
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Purpose

Gloves

Nitrile or other chemical-

resistant gloves (double-

gloving recommended)

Prevents skin contact and

absorption.

Lab Coat
Disposable, fluid-resistant lab

coat with tight-fitting cuffs

Protects skin and personal

clothing from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Shields eyes from splashes

and aerosols.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Recommended when handling

the powder form to prevent

inhalation.

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing.

Always inspect PPE for integrity before use and do not reuse disposable items.[2]

Contaminated PPE should be disposed of as hazardous waste.

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing the risk of exposure to (R)-FL118.

Step-by-Step Handling Procedures:

Preparation:

Designate a specific area for handling (R)-FL118, preferably within a certified chemical

fume hood or a biological safety cabinet.

Ensure all necessary PPE is readily available and in good condition.

Have a chemical spill kit accessible.

Weighing and Reconstitution:
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Handle the powdered form of (R)-FL118 in a chemical fume hood to avoid inhalation of

airborne particles.

Use dedicated spatulas and weighing boats.

When reconstituting, add the solvent slowly to the powder to minimize aerosol generation.

Experimental Use:

Conduct all procedures involving (R)-FL118 solutions within a fume hood.

Avoid skin contact by wearing double gloves.[2]

Use luer-lock syringes and needles to prevent accidental disconnection and spills.

Post-Handling:

Decontaminate all work surfaces with an appropriate cleaning agent (e.g., 70% ethanol

followed by a suitable laboratory disinfectant).

Carefully remove and dispose of all contaminated disposable materials in designated

hazardous waste containers.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of (R)-FL118 and all contaminated materials is essential to prevent

environmental contamination and accidental exposure.[4]

Disposal Guidelines:
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Waste Type Disposal Procedure

Unused (R)-FL118

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes,

flasks)

Place in a designated, labeled hazardous waste

container for solids.

Contaminated PPE (e.g., gloves, lab coat)
Bag and seal in a designated hazardous waste

container for soft materials.

Liquid Waste

Collect in a labeled, leak-proof hazardous waste

container. The container should be kept closed

when not in use.

All waste containers must be clearly labeled with the contents, including the name "(R)-FL118"

and the appropriate hazard symbols.

Mechanism of Action and Signaling Pathways
(R)-FL118 is a camptothecin analogue that exhibits potent anti-cancer activity through multiple

mechanisms.[5][6] It is known to be a potent inhibitor of survivin, a protein that is

overexpressed in many cancers and plays a crucial role in inhibiting apoptosis (programmed

cell death).[7][8] By inhibiting survivin, (R)-FL118 promotes cancer cell death.

Furthermore, FL118 has been shown to downregulate the expression of other anti-apoptotic

proteins, including Mcl-1, XIAP, and cIAP2.[5][9] This multi-targeted approach contributes to its

effectiveness in overcoming drug resistance in various cancer types.[6] The compound can

also induce DNA damage and inhibit DNA repair pathways, further enhancing its cytotoxic

effects.[10]

Below is a diagram illustrating the key signaling pathways affected by (R)-FL118.
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Signaling Pathway of (R)-FL118

(R)-FL118

Inhibition of Anti-Apoptotic Proteins DNA Damage and Repair Inhibition

Induction of Apoptosis

(R)-FL118

Survivin Mcl-1 XIAP cIAP2 DNA Damage Induction Inhibition of
Homologous Recombination Repair

Apoptosis

Click to download full resolution via product page

Caption: (R)-FL118 inhibits anti-apoptotic proteins and DNA repair, inducing apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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